![molecular formula C13H13N3O B1644334 N-(3-amino-4-methylphenyl)nicotinamide CAS No. 653584-84-0](/img/structure/B1644334.png)
N-(3-amino-4-methylphenyl)nicotinamide
Overview
Description
“N-(3-amino-4-methylphenyl)nicotinamide” is a chemical compound with the molecular formula C13H13N3O and a molecular weight of 227.26 . It is used in the pharmaceutical industry for testing .
Synthesis Analysis
The synthesis of “this compound” has been studied in a continuous flow microreactor system . The compound was obtained by the selective acylation of 4-methylbenzene-1,3-diamine with benzoic anhydride . The reaction process was found to be relatively complicated due to the presence of two amine groups in different chemical environments, leading to the coexistence of parallel by-products and serial by-products .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyridine ring (nicotinamide) attached to an amine-substituted methylphenyl group .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” were studied in a microflow system . The reaction rate constants, activation energies, and pre-exponential factors were determined . The established kinetic model was able to calculate the selectivity and conversion of the acylation reaction, which were in good agreement with the experimental results .
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 227.26 and a molecular formula of C13H13N3O .
Scientific Research Applications
Metabolic Regulation and Cancer
Nicotinamide N-Methyltransferase in Cancer : Nicotinamide N-methyltransferase (NNMT) overexpression in various human cancers affects the methylation potential of cancer cells by consuming methyl units, leading to altered epigenetic states. This includes hypomethylated histones and heightened expression of pro-tumorigenic gene products, establishing a link between metabolic enzyme deregulation and changes in the methylation landscape of cancer cells (Ulanovskaya, Zuhl, & Cravatt, 2013).
Therapeutic Potential
Nicotinamide Phosphoribosyltransferase (NAMPT) Inhibition : The enzyme NAMPT is crucial for converting nicotinamide to nicotinamide adenine dinucleotide (NAD+), a molecule essential for cellular metabolism. Inhibition of NAMPT, as explored through metabolomics analysis, affects metabolic pathways in cancer cells, suggesting therapeutic potential against cancer through metabolic modulation (Tolstikov et al., 2014).
Disease States and Regulation
Regulation of Hepatic Nutrient Metabolism : NNMT plays a role in liver metabolism through the production of N1-methylnicotinamide (MNAM), influencing glucose and cholesterol metabolism. This indicates its potential for therapeutic intervention in metabolic diseases (Hong et al., 2015).
Small Molecule Inhibition
Small Molecule Inhibitors of NNMT : Research has identified small molecule inhibitors of NNMT that reduce levels of its metabolic product and drive insulin sensitization, glucose modulation, and body weight reduction in animal models. This highlights NNMT as a potential target for treating metabolic disorders (Kannt et al., 2018).
Additional Applications
Dermatological Applications : Nicotinamide (niacinamide) has been explored for various dermatological applications beyond its nutritional functions, including cancer prophylaxis, acne treatment, and cosmetic applications, demonstrating its versatility in clinical care (Forbat, Al‐Niaimi, & Ali, 2017).
Mechanism of Action
Target of Action
N-(3-amino-4-methylphenyl)nicotinamide is a crucial building block of many drug candidates . .
Mode of Action
It is known that the compound plays a significant role in the synthesis of many drug candidates .
Biochemical Pathways
This compound is synthesized through the selective acylation of 4-methylbenzene-1,3-diamine with benzoic anhydride . The reaction process involves parallel by-products and serial by-products due to the two amine groups in 4-methylbenzene-1,3-diamine being in different chemical environments .
Result of Action
The result of the action of this compound is the production of a compound that is a crucial building block in the synthesis of many drug candidates . The established kinetic model can calculate the selectivity and conversion of the acylation reaction .
Action Environment
It is known that the compound is synthesized in a microreactor system .
Biochemical Analysis
Biochemical Properties
It is known that proteins can interact with various molecules, including N-(3-amino-4-methylphenyl)nicotinamide, through their active sites . These interactions are determined by the shape and chemical properties of the interacting molecules .
Cellular Effects
Some studies suggest that similar compounds, such as Nicotinamide N-methyltransferase (NNMT), can impact DNA and histone epigenetic modification . NNMT overexpression has been described in various solid cancer tissues .
Molecular Mechanism
It is synthesized through the selective acylation of 4-methylbenzene-1,3-diamine with benzoic anhydride . The reaction kinetics parameters of this process have been studied in a continuous flow microreactor system .
Temporal Effects in Laboratory Settings
One study showed that the selectivity of its synthesis can be improved by reducing the reaction temperature and slightly increasing the molar ratio . Under optimized conditions, this compound was synthesized with a selectivity of 90.5% and a yield of 85.7% in 10 minutes .
Metabolic Pathways
It is known that it is synthesized through the selective acylation of 4-methylbenzene-1,3-diamine with benzoic anhydride .
Subcellular Localization
Proteins can be localized to specific compartments or organelles based on targeting signals or post-translational modifications .
Properties
IUPAC Name |
N-(3-amino-4-methylphenyl)pyridine-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O/c1-9-4-5-11(7-12(9)14)16-13(17)10-3-2-6-15-8-10/h2-8H,14H2,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEJVWGOGEAIFGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=CN=CC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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